2-amino-N-(aminocarbonyl)thiophene-3-carboxamide
Description
2-amino-N-(aminocarbonyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C6H7N3O2S and its molecular weight is 185.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities
A study conducted by Amr et al. (2010) synthesized novel thiophene derivatives from 2-amino-N-(aminocarbonyl)thiophene-3-carboxamide and assessed their pharmacological activities. These derivatives demonstrated significant antiarrhythmic, serotonin antagonist, and antianxiety activities, offering potential therapeutic applications in these areas (Amr et al., 2010).
Synthesis and Biological Effects on Cell Growth
Rawe et al. (2006) explored the synthesis of N-glycosyl-thiophene-2-carboxamides, which are structurally related to this compound. These compounds showed significant effects on DNA synthesis in bovine aortic endothelial cells and the growth of synoviocytes, indicating their potential use in biological and medical research (Rawe et al., 2006).
Antibacterial and Antifungal Activities
Vasu et al. (2003) synthesized two thiophene-3-carboxamide derivatives that exhibited antibacterial and antifungal activities. This research suggests potential applications of these compounds in developing new antimicrobial agents (Vasu et al., 2003).
Anti-Inflammatory and Antioxidant Activity
Kumar et al. (2008) studied acid chloride derivatives of 2-amino-N-(3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide for their in vitro anti-inflammatory and antioxidant activity. This study provides insights into the potential of these compounds in treating inflammatory and oxidative stress-related conditions (Kumar et al., 2008).
Antibiotic and Antibacterial Drug Synthesis
Ahmed (2007) conducted research on the synthesis of new antibiotic and antibacterial drugs using 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide, related to the chemical . This study highlights the pharmaceutical applications of these compounds in developing new treatments for bacterial infections (Ahmed, 2007).
Properties
IUPAC Name |
2-amino-N-carbamoylthiophene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O2S/c7-4-3(1-2-12-4)5(10)9-6(8)11/h1-2H,7H2,(H3,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAWUKGOACZAMCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1C(=O)NC(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20403599 |
Source
|
| Record name | 2-amino-N-(aminocarbonyl)thiophene-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20403599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
590358-27-3 |
Source
|
| Record name | 2-Amino-N-(aminocarbonyl)-3-thiophenecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=590358-27-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-amino-N-(aminocarbonyl)thiophene-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20403599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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